5-bromo-6-fluoro-1H-indole-2,3-dione
Overview
Description
“5-bromo-6-fluoro-1H-indole-2,3-dione” is a compound with the molecular weight of 244.02 . It is a solid substance stored in dry conditions at room temperature . The IUPAC name for this compound is 5-bromo-6-fluoro-1H-indole-2,3-dione .
Molecular Structure Analysis
The InChI code for “5-bromo-6-fluoro-1H-indole-2,3-dione” is 1S/C8H3BrFNO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Pharmacology: Potential Therapeutic Agent Synthesis
5-Bromo-6-fluoroindoline-2,3-dione has been explored for its potential use in pharmacology due to its structural similarity to isatin, which is known for various biological activities . The compound’s halogenated nature could make it a valuable precursor in synthesizing novel therapeutic agents, particularly those targeting neurological disorders and cancer.
Material Science: Advanced Material Development
In material science, this compound’s unique properties could be utilized in the development of advanced materials. Its molecular structure may contribute to the synthesis of new polymers or coatings with specific characteristics such as increased resistance to heat or chemical degradation .
Chemical Synthesis: Building Block for Heterocyclic Compounds
5-Bromo-6-fluoroindoline-2,3-dione serves as a versatile building block in chemical synthesis. It can be used to construct a wide range of heterocyclic compounds, which are crucial in developing pharmaceuticals, agrochemicals, and dyes .
Analytical Chemistry: Chromatographic Analysis
This compound can be used as a standard or reference material in chromatographic analysis techniques. Its well-defined structure and properties allow for accurate calibration and method development in high-performance liquid chromatography (HPLC) and other analytical methods .
Agrochemical Research: Pesticide and Herbicide Development
The bromine and fluorine atoms present in 5-Bromo-6-fluoroindoline-2,3-dione make it a candidate for the synthesis of novel agrochemicals. These halogen atoms can potentially enhance the biological activity of pesticides and herbicides .
Polymer Research: Functionalization of Polymers
In polymer research, 5-Bromo-6-fluoroindoline-2,3-dione could be used to functionalize polymers, thereby altering their physical properties. This functionalization can lead to the creation of polymers with specific desired traits, such as improved mechanical strength or thermal stability .
Safety And Hazards
properties
IUPAC Name |
5-bromo-6-fluoro-1H-indole-2,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrFNO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNXMNYMNZYJVFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Br)F)NC(=O)C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30588442 |
Source
|
| Record name | 5-Bromo-6-fluoro-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-6-fluoro-1H-indole-2,3-dione | |
CAS RN |
118897-99-7 |
Source
|
| Record name | 5-Bromo-6-fluoro-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
